Cas no 912578-71-3 (Tetrahydro-2H-thiopyran-4-carbonitrile 1,1-dioxide)

• Product Name: Tetrahydro-2H-thiopyran-4-carbonitrile 1,1-dioxide
• CAS No: 912578-71-3
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• MDL: MFCD13187856
• CID: 1088119
• PubChem ID: 51072214
• Update Time: 2025-04-20

Tetrahydro-2H-thiopyran-4-carbonitrile 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-2H-thiopyran-4-carbonitrile 1,1-dioxide
• 1,1-dioxothiane-4-carbonitrile
• tetrahydro-2H-thiopyran-4-carbonitrile 1,1-dioxide(SALTDATA: FREE)
• AS-68495
• MFCD13187856
• tetrahydro-2H-thiopyran-4-carbonitrile1,1-dioxide
• AKOS010825753
• 4-cyanotetrahydro-2h-thiopyran-1,1-dioxide
• CS-0045670
• 1,1-DIOXO-1??-THIANE-4-CARBONITRILE
• Z826527332
• 912578-71-3
• SCHEMBL2005873
• 1,1-dioxo-1lambda6-thiane-4-carbonitrile
• 1,1-Dioxohexahydro-1lambda~6~-thiopyran-4-carbonitrile
• ANLYUZZMZKUSMH-UHFFFAOYSA-N
• W19152
• EN300-1258982
• DB-335775

• MDL： MFCD13187856
• Inchi： 1S/C6H9NO2S/c7-5-6-1-3-10(8,9)4-2-6/h6H,1-4H2
• InChI Key： ANLYUZZMZKUSMH-UHFFFAOYSA-N
• SMILES： S1(CCC(C#N)CC1)(=O)=O

Computed Properties

• Exact Mass: 159.035
• Monoisotopic Mass: 159.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3A^2
• XLogP3: -0.2